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An In-depth Technical Guide to 2-Bromo-2',5'-dimethoxyacetophenone

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 2-Bromo-2',5'-
dimethoxyacetophenone, a pivotal reagent in modern organic and medicinal chemistry.

Designed for researchers, scientists, and drug development professionals, this document

delves into the compound's core chemical properties, synthesis, reactivity, and applications,

grounding theoretical knowledge in practical, field-proven insights.

Introduction and Strategic Importance
2-Bromo-2',5'-dimethoxyacetophenone, also known by its synonyms 2,5-Dimethoxyphenacyl

bromide and 2-Bromo-1-(2,5-dimethoxyphenyl)ethanone, is a highly functionalized aromatic

ketone.[1] Its strategic importance lies in the juxtaposition of a reactive α-bromo ketone with an

electron-rich dimethoxy-substituted phenyl ring. This unique electronic and structural

arrangement makes it an exceptionally versatile intermediate for constructing complex

molecular architectures.
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Identified by its CAS Number 1204-21-3, this compound serves as a cornerstone in the

synthesis of a wide array of bioactive molecules and advanced materials.[1][2][3][4][5] Its

applications span from the development of pharmaceuticals targeting neurological disorders to

the fabrication of organic photovoltaics.[1] This guide will elucidate the chemical principles that

enable these diverse applications.

Physicochemical and Spectroscopic Properties
A thorough understanding of a reagent's physical and spectral properties is fundamental to its

effective use in a laboratory setting. The data presented below has been consolidated from

various chemical suppliers and databases to ensure accuracy.

Physical and Chemical Data
Property Value Source(s)

CAS Number 1204-21-3 [1][2]

Molecular Formula C₁₀H₁₁BrO₃ [1][2][6]

Molecular Weight 259.10 g/mol [2][6]

Appearance

Pale yellow or beige fine

crystalline powder/needles.[1]

[5][7]

[1][5][7]

Melting Point 82-85 °C [1]

Boiling Point 323.1±27.0 °C (Predicted) [8][9]

Solubility
Sparingly soluble in water

(0.36 g/L at 25 °C).[5]
[5]

Storage Conditions

Store at 0-8°C in a well-

ventilated, dry place under an

inert atmosphere.[1][5]

[1][5]

Purity Typically ≥97-98% (HPLC) [1][3]

Spectroscopic Profile
Spectroscopic data is crucial for reaction monitoring and final product confirmation.
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Technique
Key Features and
Observed Shifts

Source(s)

¹H NMR

Signals observed at

approximately δ (ppm): 7.35

(d, J=3.0 Hz, 1H), 7.07 (dd,

J=9.0, 3.0 Hz, 1H), 6.95 (d,

J=9.0 Hz, 1H), 4.60 (s, 2H, -

COCH₂Br), 3.90 (s, 3H, -

OCH₃), 3.79 (s, 3H, -OCH₃).

[10]

¹³C NMR

Characteristic peaks for

carbonyl carbon, aromatic

carbons, brominated

methylene carbon, and

methoxy carbons.

[11]

IR Spectroscopy

Strong absorption band around

1675 cm⁻¹ corresponding to

the conjugated C=O stretching

of the ketone.

[6][12]

Synthesis and Mechanistic Rationale
The primary industrial and laboratory-scale synthesis of 2-Bromo-2',5'-
dimethoxyacetophenone involves the selective α-bromination of its precursor, 2',5'-

dimethoxyacetophenone.

Synthetic Pathway
The reaction proceeds via the electrophilic addition of bromine to the enol or enolate form of

the starting ketone. The choice of brominating agent is critical for achieving high yield and

selectivity while minimizing side reactions, such as aromatic bromination.
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Reactants

Product2',5'-Dimethoxyacetophenone

Reaction in
Solvent (e.g., Chloroform)

at Room Temperature
Brominating Agent

(e.g., Polymer-supported
pyridinium bromide perbromide)

2-Bromo-2',5'-dimethoxyacetophenoneSelective α-Bromination

Click to download full resolution via product page

Caption: Synthesis of 2-Bromo-2',5'-dimethoxyacetophenone via α-bromination.

Experimental Protocol: Synthesis
This protocol is designed as a self-validating system, incorporating in-process checks and a

robust purification step.

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer and a

dropping funnel, dissolve 2',5'-dimethoxyacetophenone (1.0 eq) in a suitable solvent such as

chloroform or glacial acetic acid.

Causality Check: The choice of a non-polar aprotic solvent like chloroform minimizes

premature enolization and side reactions.

Reagent Addition: Slowly add a solution of the brominating agent (e.g., polymer-supported

pyridinium bromide perbromide, ~1.05 eq) to the flask at room temperature.[7] Using a

polymer-supported reagent simplifies the workup, as the byproducts can be removed by

simple filtration.

Reaction Monitoring (Self-Validation): Monitor the reaction progress using Thin Layer

Chromatography (TLC). The disappearance of the starting material spot and the appearance

of a new, lower Rf product spot indicates reaction completion. This prevents over-

bromination and ensures optimal yield.
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Workup and Isolation: Upon completion, filter the reaction mixture to remove the polymer

support (if used). Wash the filtrate with a saturated sodium bicarbonate solution to neutralize

any acidic byproducts, followed by a brine wash. Dry the organic layer over anhydrous

sodium sulfate.

Purification: Remove the solvent under reduced pressure. The crude product, a solid, is then

purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the

final product as a crystalline solid.

Final Validation: Confirm the identity and purity of the product by measuring its melting point

and acquiring ¹H NMR and IR spectra, comparing them against reference data.

Reactivity and Applications
The reactivity of 2-Bromo-2',5'-dimethoxyacetophenone is dominated by the α-bromo ketone

moiety, which acts as a potent electrophile.

Core Reactivity: Nucleophilic Substitution
The carbon atom bearing the bromine is highly susceptible to attack by a wide range of

nucleophiles in a classic Sₙ2 reaction. This allows for the facile introduction of the 2,5-

dimethoxyphenacyl group into various molecular scaffolds.

2-Bromo-2',5'-
dimethoxyacetophenone

Substituted Product

Sₙ2 Attack

Nucleophile (Nu⁻)

Bromide Ion (Br⁻)Leaving Group

Click to download full resolution via product page

Caption: General Sₙ2 reactivity of 2-Bromo-2',5'-dimethoxyacetophenone.

Key Applications
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Pharmaceutical Synthesis: This compound is a critical starting material for the API (Active

Pharmaceutical Ingredient) Midodrine hydrochloride, which is used to treat low blood

pressure (hypotension).[4] Its structure is also a building block for novel therapeutic agents

with potential anti-inflammatory, anticancer, and antimicrobial properties.[1][5]

Materials Science: It is employed in the development of organic photovoltaics, where its

electronic properties can enhance light absorption and energy conversion efficiency.[1]

Additionally, it is used to create fluorescent probes for real-time biological imaging.[1]

Polymer Chemistry: The reagent plays a role in the synthesis of specialty polymers,

contributing to materials with unique properties for coatings and adhesives.[1]

Safety and Handling
As a reactive chemical intermediate, proper handling and storage of 2-Bromo-2',5'-
dimethoxyacetophenone are imperative for laboratory safety.

GHS Hazard Classification
The compound is classified as hazardous under the Globally Harmonized System (GHS).[6][13]

H315: Causes skin irritation.[6][13]

H319: Causes serious eye irritation.[6][13]

H335: May cause respiratory irritation.[6][13]

H400: Very toxic to aquatic life.[6][13]

Recommended Handling and PPE
Engineering Controls: Use only outdoors or in a well-ventilated area, preferably within a

chemical fume hood.[13]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles

(conforming to EN166).[14]
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Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat to

prevent skin exposure.[14]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved respirator

(e.g., N95 dust mask).[15]

Handling Procedures: Wash hands and any exposed skin thoroughly after handling.[14]

Avoid breathing dust.[13]

Storage: Store locked up in a tightly closed container in a cool, dry, and well-ventilated place.

[5][13]

Disposal: Dispose of contents and container to an approved waste disposal plant, avoiding

release to the environment.[13][14]

Conclusion
2-Bromo-2',5'-dimethoxyacetophenone is a high-value chemical intermediate whose utility is

rooted in its predictable and versatile reactivity. Its role as an electrophilic building block

enables the synthesis of a diverse range of complex molecules, from life-saving

pharmaceuticals to innovative materials. By understanding its properties, synthesis, and safe

handling protocols as outlined in this guide, researchers can effectively leverage this powerful

reagent to advance their scientific and developmental objectives.
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Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1265504/docs#2-bromo-2-5-
dimethoxyacetophenone-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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